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Compound of Interest

Compound Name: 4-Maleimidobenzoic acid

Cat. No.: B095724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the proper storage, handling, and safety

precautions for 4-Maleimidobenzoic acid. Adherence to these guidelines is crucial for

maintaining the chemical integrity of the compound and ensuring the safety of laboratory

personnel.

Chemical and Physical Properties
4-Maleimidobenzoic acid is a chemical compound widely used in bioconjugation and material

science.[1][2] Its utility stems from the presence of two reactive functional groups: a maleimide

group that selectively reacts with thiols, and a carboxylic acid group that can be activated for

reaction with primary amines.[2]
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Property Value Source

CAS Number 17057-04-4 [3]

Molecular Formula C11H7NO4

Molecular Weight 217.18 g/mol

Melting Point 225-228 °C [3]

Boiling Point 447.1±28.0 °C (Predicted) [3]

Density 1.521±0.06 g/cm3 (Predicted) [3]

Appearance Powder to crystal [3]

Storage and Stability
Proper storage is critical to prevent the degradation of 4-Maleimidobenzoic acid, particularly

the hydrolysis of the maleimide ring.
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Storage Condition Recommendation Rationale Source

Temperature
Store in a freezer at

-20°C.

To minimize

degradation and

maintain long-term

stability.

[3][4]

Atmosphere
Store under an inert

atmosphere.

To prevent reactions

with atmospheric

moisture and oxygen.

[3]

Moisture

Keep in a dry

environment. Avoid

aqueous solutions for

long-term storage.

The maleimide group

is susceptible to

hydrolysis, which

renders it unreactive

to thiols.

[4]

Solvents for Storage

For long-term storage

of solutions, use dry,

biocompatible, water-

miscible solvents such

as DMSO or DMF.

These solvents, when

properly dried, prevent

hydrolysis of the

maleimide group.

[4]

Key Stability Considerations:

Hydrolysis: The maleimide ring is prone to opening in aqueous solutions, especially at higher

pH. This hydrolysis is irreversible and inactivates the compound for thiol conjugation.[4]

pH: For reactions involving the maleimide group, the pH should be maintained between 6.5

and 7.5 to ensure the specific reaction with thiols and minimize hydrolysis.[4][5]

Safe Handling and Personal Protective Equipment
(PPE)
As with any chemical, proper safety precautions must be observed when handling 4-
Maleimidobenzoic acid.
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Precaution Description Source

Ventilation

Handle in a well-ventilated

area or under a chemical fume

hood.

To minimize inhalation of dust

particles.

Eye Protection
Wear chemical safety goggles

or a face shield.

To protect against eye contact

and irritation.

Skin Protection

Wear a lab coat and

compatible chemical-resistant

gloves.

To prevent skin contact and

potential irritation or allergic

reactions.

Respiratory Protection
If dust is generated, use a

NIOSH-approved respirator.

To prevent inhalation of

airborne particles.

Hygiene

Wash hands thoroughly after

handling. Remove and wash

contaminated clothing before

reuse.

To prevent accidental ingestion

and skin contamination.

First Aid Measures:

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical

attention.[6][7]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.[6][7]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[8][6]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[6][7]

Experimental Protocols
4-Maleimidobenzoic acid is a key reagent in bioconjugation, particularly for linking molecules

containing thiol groups (e.g., proteins with cysteine residues) to other molecules.
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General Protocol for Protein Labeling
This protocol outlines the general steps for conjugating 4-Maleimidobenzoic acid to a thiol-

containing protein.

Materials:

4-Maleimidobenzoic acid

Thiol-containing protein

Anhydrous DMSO or DMF

Degassed conjugation buffer (e.g., PBS, HEPES, or Tris at pH 7.0-7.5, free of thiols)[9]

Reducing agent (optional, e.g., TCEP)[9]

Purification column (e.g., size-exclusion chromatography)

Procedure:

Prepare Protein Sample:

Dissolve the protein in the degassed conjugation buffer to a concentration of 1-10 mg/mL.

[10]

If the protein contains disulfide bonds that need to be reduced to generate free thiols, add

a 10-100 fold molar excess of TCEP and incubate for 20-30 minutes at room temperature.

[9] Note: If using DTT, it must be removed before adding the maleimide compound.

Prepare 4-Maleimidobenzoic Acid Stock Solution:

Immediately before use, prepare a 10 mM stock solution of 4-Maleimidobenzoic acid in

anhydrous DMSO or DMF.[9]

Conjugation Reaction:

Add the 4-Maleimidobenzoic acid stock solution to the protein solution. A typical starting

molar ratio of maleimide to protein is 10:1 to 20:1, but this should be optimized for each
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specific protein.[9]

Incubate the reaction mixture for 2 hours at room temperature or overnight at 2-8°C,

protected from light.

Purification:

Remove excess, unreacted 4-Maleimidobenzoic acid and byproducts using size-

exclusion chromatography or dialysis.[10]

Storage of Conjugate:

For immediate use, store the purified conjugate at 2-8°C, protected from light.

For longer-term storage, add a cryoprotectant like glycerol (up to 50%) and store at -20°C.

[9]

Visualizations
Workflow for Protein Conjugation
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Caption: Experimental workflow for protein conjugation using 4-Maleimidobenzoic acid.
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Caption: 4-Maleimidobenzoic acid as a heterobifunctional crosslinker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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